1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H22ClN3O/c1-3-10-24-19-7-5-4-6-18(19)23-21(24)15-11-20(26)25(13-15)16-9-8-14(2)17(22)12-16/h4-9,12,15H,3,10-11,13H2,1-2H3
• InChI Key: FSLIGTNEOMYEGR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=C(C=C4)C)Cl
• Molecular Formula: C21H22ClN3O
• Molecular Weight: 367.9 g/mol

Description

1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one, also known as CP-99,994, is a synthetic compound that belongs to the class of benzimidazole derivatives. It has been extensively studied for its potential use in various scientific research applications, including neuroscience and pharmacology. The purpose of

Scientific Research Applications

Synthesis and Characterization

Benzimidazole derivatives, including those similar to the specified compound, are often synthesized and characterized for their potential use in various applications. For instance, benzimidazolium salts and their palladium complexes have been synthesized for catalytic activity in carbon-carbon bond-forming reactions, demonstrating efficient routes for the formation of asymmetric biaryl compounds (Akkoç et al., 2016). Such processes are crucial in the synthesis of complex organic molecules for pharmaceuticals and materials science.

Potential Applications in Medicinal Chemistry

Compounds with the benzimidazole core are frequently explored for their medicinal chemistry applications. Benzimidazoles play a significant role due to their solubility, DNA intercalation properties, and potential antibiotic uses, as seen in drugs like Rifaximin (Masters et al., 2011). These properties suggest that derivatives could be explored for similar biological activities.

Materials Chemistry Applications

The synthesis of novel compounds can also lead to applications in materials chemistry. For example, transparent polyimides derived from benzidine with high refractive indices and small birefringence, alongside good thermomechanical stabilities, were synthesized for potential use in advanced materials (Tapaswi et al., 2015). Such materials are valuable in electronics, optics, and aerospace industries.

Antimicrobial and Antifungal Activities

The benzimidazole ring system and its derivatives have been evaluated for their antibacterial and antifungal properties. Synthesized compounds show promising activity against various bacterial and fungal strains, indicating potential as novel antimicrobial agents (Patel & Patel, 2017). This area of research is crucial for developing new treatments against resistant strains of microorganisms.